Ansatrienin B
Overview
Description
Ansatrienin B is a natural product found in Streptomyces with data available.
Scientific Research Applications
Biosynthesis and Chemical Structure
Biosynthesis in Streptomyces Collinus
Ansatrienin B's biosynthesis involves specific precursors such as 3-amino-5-hydroxybenzoic acid, which contributes to the ansa ring, and shikimic acid, which labels the cyclohexanecarboyxlic acid moiety. This pathway was elucidated through isotope feeding experiments with Streptomyces collinus (Wu et al., 1987).
Deletion of Side Chain Assembly and Post-PKS Modifications
The deletion of the gene responsible for the assembly of the N-cyclohexanoyl D-alanyl side chain in Streptomyces sp. led to the discovery of seven new ansatrienin-type ansamycins. This highlights the diverse post-polyketide synthase (PKS) modifications during ansatrienin biosynthesis (Li et al., 2016).
NRPS Catalysis in Ansatrienin Side Chain Assembly
A study on the biochemical characterization of a nonribosomal peptide synthetase (NRPS), AstC, and an N-acyltransferase, AstF1, showed their roles in catalyzing the transfer of D-alanine and attaching the cyclohexanoyl group in ansatrienin biosynthesis (Shi et al., 2016).
Application and Functional Analysis
Production of Antifungal Antibiotics
Ansatrienin A and B, produced by Streptomyces collinus, exhibit antifungal activity. They belong to the ansamycin antibiotics and contain unique structural features like a 1,4-benzoquinone nucleus and an ansa bridge with an isolated triene part (Weber et al., 1981).
Identification of Gene Clusters in Biosynthesis
Gene clusters responsible for the biosynthesis of ansatrienin (mycotrienin) and naphthomycin in Streptomyces collinus were identified, providing insight into the complex biosynthetic pathways of these compounds (Chen et al., 1999).
Diversity in Polyketide Chains
Tailoring genes in the biosynthesis of ansatrienins were deleted, leading to the production of new ansatrienin analogues. This showcased the diversity achievable in polyketide chains and the potential for novel compound synthesis (Wang et al., 2018).
properties
CAS RN |
80111-48-4 |
|---|---|
Product Name |
Ansatrienin B |
Molecular Formula |
C36H50N2O8 |
Molecular Weight |
638.8 g/mol |
IUPAC Name |
[(5R,6Z,8Z,10Z,13S,14R,15R,16Z)-15,22,24-trihydroxy-5-methoxy-14,16-dimethyl-3-oxo-2-azabicyclo[18.3.1]tetracosa-1(23),6,8,10,16,20(24),21-heptaen-13-yl] (2R)-2-(cyclohexanecarbonylamino)propanoate |
InChI |
InChI=1S/C36H50N2O8/c1-23-14-13-17-27-20-28(39)21-30(34(27)42)38-32(40)22-29(45-4)18-11-6-5-7-12-19-31(24(2)33(23)41)46-36(44)25(3)37-35(43)26-15-9-8-10-16-26/h5-7,11-12,14,18,20-21,24-26,29,31,33,39,41-42H,8-10,13,15-17,19,22H2,1-4H3,(H,37,43)(H,38,40)/b6-5-,12-7-,18-11-,23-14-/t24-,25+,29-,31-,33-/m0/s1 |
InChI Key |
VVJDHJZQBGWPEQ-UVDHFMOUSA-N |
Isomeric SMILES |
C[C@H]1[C@H](C/C=C\C=C/C=C\[C@@H](CC(=O)NC2=CC(=CC(=C2O)CC/C=C(\[C@@H]1O)/C)O)OC)OC(=O)[C@@H](C)NC(=O)C3CCCCC3 |
SMILES |
CC1C(CC=CC=CC=CC(CC(=O)NC2=CC(=CC(=C2O)CCC=C(C1O)C)O)OC)OC(=O)C(C)NC(=O)C3CCCCC3 |
Canonical SMILES |
CC1C(CC=CC=CC=CC(CC(=O)NC2=CC(=CC(=C2O)CCC=C(C1O)C)O)OC)OC(=O)C(C)NC(=O)C3CCCCC3 |
synonyms |
ansatrienin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(6R,7S)-7-[[(5R)-5-Amino-5-carboxypentanoyl]amino]-3-[[(Z)-3-(3,4-dihydroxyphenyl)-2-methoxyprop-2-enoyl]oxymethyl]-7-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid](/img/structure/B1237279.png)
![1-[(2R,5S)-4-azido-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione](/img/structure/B1237287.png)
![(6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-5-yl)-2-[(S)-carboxy-(3,4-dihydroxyphenyl)methoxy]iminoacetyl]amino]-3-[(2-carboxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid](/img/structure/B1237289.png)
![(15R)-13-[(4-methoxyphenyl)methyl]-10,10-dimethyl-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraene-12,14-dione](/img/structure/B1237290.png)
